Cas no 66684-59-1 (2,3-Difluoro-4-nitroanisole)

• Product Name: 2,3-Difluoro-4-nitroanisole
• CAS No: 66684-59-1
• MF: C₇H₅F₂NO₃
• MW: 189.116308927536
• MDL: MFCD07995055
• CID: 58498
• PubChem ID: 10103961
• Update Time: 2025-05-27

2,3-Difluoro-4-nitroanisole Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-4-nitroanisole
• 2,3-difluoro-1-methoxy-4-nitrobenzene
• 2,3-Difluoro-4-methoxynitrobenzene
• Benzene, 2,3-difluoro-1-methoxy-4-nitro-
• PubChem18510
• 2,3-difluoro-1-methoxy-4-nitro-benzene
• KSC495S3P
• KDXIYOKCZFOFOR-UHFFFAOYSA-N
• SBB064903
• TF10493
• CM11732
• VZ22235
• RP24883
• AM61610
• 2,3-Difluoro-4-nitrophenyl methyl ether
• SY012835
• CS-W006353
• A1767
• AKOS006344490
• FT-0651726
• J-506952
• SCHEMBL626589
• MFCD07995055
• 3,4-DIFLUORO-2-METHOXYNITROBENZENE
• AS-15871
• DTXSID00435611
• EN300-246318
• 66684-59-1
• DB-030772

• MDL： MFCD07995055
• Inchi： 1S/C7H5F2NO3/c1-13-5-3-2-4(10(11)12)6(8)7(5)9/h2-3H,1H3
• InChI Key： KDXIYOKCZFOFOR-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1OC)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 189.02400
• Monoisotopic Mass: 189.02374935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55
• XLogP3: 1.9

Experimental Properties

• Melting Point: 93-97°C
• Boiling Point: 277.8±35.0°C at 760 mmHg
• PSA: 55.05000
• LogP: 2.40480

2,3-Difluoro-4-nitroanisole Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2,3-Difluoro-4-nitroanisole

Recent Advances in the Study of 2,3-Difluoro-4-nitroanisole (CAS: 66684-59-1) in Chemical Biology and Pharmaceutical Research

2,3-Difluoro-4-nitroanisole (CAS: 66684-59-1) is a fluorinated nitroaromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates. The unique electronic and steric properties imparted by the fluorine substituents make it a valuable building block for designing molecules with enhanced binding affinity and metabolic stability.

Recent studies have focused on the role of 2,3-Difluoro-4-nitroanisole in the development of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the introduction of fluorine atoms into inhibitor scaffolds has been shown to improve their selectivity and pharmacokinetic profiles. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2,3-Difluoro-4-nitroanisole exhibited potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) mutants, which are often associated with resistance to first-generation kinase inhibitors.

Another area of interest is the application of 2,3-Difluoro-4-nitroanisole in the synthesis of fluorinated agrochemicals. The compound's nitro group serves as a reactive handle for further functionalization, enabling the creation of herbicides and pesticides with improved environmental stability and reduced toxicity. A recent report in ACS Agricultural Science & Technology highlighted the use of this compound in developing next-generation herbicides that target specific weed species while minimizing harm to crops.

In addition to its applications in drug discovery and agrochemicals, 2,3-Difluoro-4-nitroanisole has also been explored as a precursor for fluorescent probes. The nitro group can be selectively reduced to an amine, which can then be conjugated with fluorophores for bioimaging applications. A 2022 study in Chemical Communications detailed the synthesis of a near-infrared fluorescent probe based on this compound, which was used for real-time monitoring of enzymatic activity in live cells.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 2,3-Difluoro-4-nitroanisole. Recent advancements in continuous flow chemistry have addressed some of these issues, enabling more efficient and scalable production. A 2023 paper in Organic Process Research & Development described a novel continuous flow protocol that significantly improved the yield and purity of the compound, making it more accessible for industrial applications.

In conclusion, 2,3-Difluoro-4-nitroanisole (CAS: 66684-59-1) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable tool for developing new therapeutics, agrochemicals, and imaging agents. Ongoing research is expected to further expand its applications and optimize its synthesis, paving the way for innovative solutions in these fields.